2-(1-(difluoromethyl)-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)acetonitrile
Overview
Description
2-(1-(Difluoromethyl)-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)acetonitrile (DFMPA) is a molecule of interest due to its versatile applications in scientific research. It is a small molecule with a molecular weight of 189.11 g/mol, and its structure contains a five-membered ring with a pyrazole and an acetonitrile group. DFMPA has been extensively studied in recent years due to its potential applications in pharmaceuticals and other industries.
Scientific Research Applications
2-(1-(difluoromethyl)-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)acetonitrile has been studied for its potential applications in scientific research. It has been used as a building block for the synthesis of novel compounds, and has been investigated for its potential as a pharmaceutical agent. This compound has also been studied for its ability to act as a catalyst in organic reactions, and has been used as a ligand in coordination chemistry.
Mechanism of Action
2-(1-(difluoromethyl)-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)acetonitrile is believed to act as an inhibitor of the enzyme acetylcholinesterase (AChE), which is responsible for the breakdown of the neurotransmitter acetylcholine. It is thought to bind to the active site of the enzyme, blocking its activity. This inhibition has been shown to be reversible, meaning that the enzyme can be reactivated once the inhibitor is removed.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. In laboratory studies, it has been found to act as an inhibitor of the enzyme acetylcholinesterase (AChE), which is responsible for the breakdown of the neurotransmitter acetylcholine. It has also been shown to have anticonvulsant and anxiolytic effects, as well as the ability to modulate calcium channels in the brain.
Advantages and Limitations for Lab Experiments
2-(1-(difluoromethyl)-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)acetonitrile has several advantages for laboratory experiments. It is relatively easy to synthesize, and its structure allows for the modification of its properties. It is also relatively stable, and can be stored for long periods of time. However, it is important to note that this compound is a potentially hazardous substance, and should be handled with care.
Future Directions
There are a number of potential future directions for the study of 2-(1-(difluoromethyl)-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)acetonitrile. These include further research into its potential as a pharmaceutical agent, as well as its ability to act as a catalyst in organic reactions. Additionally, further research into its biochemical and physiological effects could help to better understand its mechanism of action. Finally, further research into its structure and synthesis could lead to the development of new and improved derivatives.
properties
IUPAC Name |
2-[2-(difluoromethyl)-5-pyrazin-2-ylpyrazol-3-yl]acetonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7F2N5/c11-10(12)17-7(1-2-13)5-8(16-17)9-6-14-3-4-15-9/h3-6,10H,1H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BOMIHJBKLWVBLB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C=N1)C2=NN(C(=C2)CC#N)C(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7F2N5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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